cis,cis-2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate
Overview
Description
Cis,cis-2-amino-3-(3-oxoprop-1-enyl)but-2-enedioate is the cis,cis-isomer of 2-amino-3-(3-oxoprop-1-enyl)but-2-enedioate. It has a role as a human metabolite. It is a conjugate base of a cis,cis-2-amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid and a cis,cis-2-ammonio-3-(3-oxoprop-1-enyl)but-2-enedioate(1-).
Scientific Research Applications
GABAC Receptor Antagonism and Myopia Development
A study by Chebib et al. (2008) explores the effects of cis-3-ACPBPA, an analog of cis,cis-2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate, as a GABAC receptor antagonist. This compound was found to inhibit experimental myopia development and associated vitreous chamber elongation in a chick model. Additionally, its application led to enhanced learning and memory in rats, suggesting a potential therapeutic role in addressing cognitive deficits (Chebib et al., 2008).
Synthesis of Amino Alcohols
Bach and Schröder (1997) described the synthesis of syn- and anti-1,2-amino alcohols using ring-opening reactions of cis-3-aminooxetanes, related to cis,cis-2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate. This method demonstrates the versatility of cis-3-aminooxetanes in synthesizing various organic compounds, including pharmaceuticals (Bach & Schröder, 1997).
Stereochemical Studies and Pharmaceutical Synthesis
Research by Bernáth et al. (1985) explored the preparation and conformational study of various cis- and trans-amino alcohols and acids, including structures related to cis,cis-2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate. This research is pivotal for understanding the stereochemistry in the development of pharmaceuticals (Bernáth et al., 1985).
cis-3-Chloroacrylic Acid Dehalogenase Homologue
A study by Huddleston et al. (2015) investigated Cg10062, a homologue of cis-3-chloroacrylic acid dehalogenase, which shows relevance to cis,cis-2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate. This enzyme exhibited unique properties in processing acetylene and allene compounds, providing insights into novel enzymatic mechanisms and potential biotechnological applications (Huddleston et al., 2015).
Cloning and Characterization of cis-3-Chloroacrylic Acid Dehalogenase
Poelarends et al. (2004) conducted cloning and characterization of cis-3-chloroacrylic acid dehalogenase, which shares similarities with compounds like cis,cis-2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate. This research provides insights into the enzymatic mechanisms and structural relationships of isomer-specific 3-chloroacrylic acid dehalogenases (Poelarends et al., 2004).
Intercalation into Layered Double Hydroxides
Li et al. (2005) examined the intercalation of cis-but-2-enedioate anion, a structure related to cis,cis-2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate, into layered double hydroxides. This study is crucial in the field of materials science for the development of novel composite materials (Li et al., 2005).
properties
Product Name |
cis,cis-2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate |
|---|---|
Molecular Formula |
C7H5NO5-2 |
Molecular Weight |
183.12 g/mol |
IUPAC Name |
(Z)-2-amino-3-[(Z)-3-oxoprop-1-enyl]but-2-enedioate |
InChI |
InChI=1S/C7H7NO5/c8-5(7(12)13)4(6(10)11)2-1-3-9/h1-3H,8H2,(H,10,11)(H,12,13)/p-2/b2-1-,5-4- |
InChI Key |
KACPVQQHDVBVFC-OIFXTYEKSA-L |
Isomeric SMILES |
C(=C\C(=C(/C(=O)[O-])\N)\C(=O)[O-])\C=O |
SMILES |
C(=CC(=C(C(=O)[O-])N)C(=O)[O-])C=O |
Canonical SMILES |
C(=CC(=C(C(=O)[O-])N)C(=O)[O-])C=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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